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Compound of Interest

Compound Name: Furylacryloylglycylleucinamide

CAS No.: 26400-33-9

Cat. No.: B1674288

Get Quote

Introduction & Principle
The synthetic peptide FAGLA (N-(3-[2-furyl]acryloyl)-Gly-Leu-NH

) is a chromogenic substrate widely used to characterize neutral metalloproteases, particularly
Thermolysin (EC 3.4.24.27) and Neprilysin (NEP).

The Mechanistic Advantage
Unlike endpoint assays that require stopping the reaction, FAGLA allows for continuous

monitoring. The substrate contains a furylacryloyl (FA) group at the N-terminus.[1] The FA

group acts as a chromophore.

Intact Substrate: The FA group is conjugated to the peptide bond, absorbing strongly in the

near-UV region (300–320 nm).

Hydrolysis: Cleavage of the Gly-Leu bond disrupts the electronic conjugation, causing a

"blue shift" in the absorption spectrum.
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Detection: By monitoring the decrease in absorbance at 345 nm, the hydrolysis rate is

directly proportional to the reaction velocity. 345 nm is chosen over the peak absorbance to

minimize interference from protein absorbance (280 nm).

Scope of Application
This protocol is optimized for:

Determining steady-state kinetic constants (

,

,

).

Screening metalloprotease inhibitors (IC

).

Validating active enzyme concentration (

).[2]

Materials & Reagents
Buffer Systems (Critical for Stability)
Metalloproteases like Thermolysin are zinc-dependent and often require calcium for structural

thermostability.

Assay Buffer: 50 mM MES (or HEPES), pH 7.5, 10 mM CaCl

, 300 mM NaCl.

Note: High salt (NaCl) helps solubilize the hydrophobic FAGLA substrate and mimics

physiological ionic strength.

Enzyme Stock: Thermolysin (typically lyophilized). Reconstitute in Assay Buffer.

Storage: Flash freeze aliquots at -80°C. Avoid repeated freeze-thaw cycles.
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Substrate Preparation (FAGLA)
FAGLA is hydrophobic. Improper solubilization is the #1 cause of experimental error.

Stock Solution (10 mM): Dissolve FAGLA in 100% DMSO or DMF.

Validation: Ensure the solution is crystal-clear.

Working Concentrations: You will need a range of concentrations bracketing the expected

(typically 0.5 mM to 5.0 mM for Thermolysin).

Experimental Workflow (Self-Validating Protocol)
To ensure "Trustworthiness" and "Scientific Integrity," this protocol includes a mandatory

calibration step (Step A) before the kinetic run (Step B).

Step A: Determination of Differential Extinction
Coefficient ( )
Why this is necessary: Literature values for

vary (typically

to

) based on pH, buffer ionic strength, and temperature. Relying on a book value introduces
systematic error.

Prepare a known concentration of FAGLA (e.g.,

) in the Assay Buffer.

Measure Initial Absorbance (

) at 345 nm.

Add a high concentration of enzyme (excess) to drive the reaction to completion rapidly.

Monitor until absorbance stabilizes (plateau) =
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.

Calculate

:

Where

= pathlength (usually 1 cm).

Expected Result: Value should be negative (absorbance decreases).

Step B: Kinetic Assay Protocol
Conditions:

, Pathlength

.

Blanking: Zero the spectrophotometer with Assay Buffer + DMSO (matching the % DMSO in

samples).

Substrate Dilution: Prepare 6–8 cuvettes with increasing FAGLA concentrations (e.g., 0.1,

0.2, 0.4, 0.8, 1.6, 3.2 mM). Maintain constant DMSO volume (e.g., 5%).

Equilibration: Incubate cuvettes at

for 5 minutes.

Initiation: Add Enzyme to the cuvette (final concentration

). Mix by inversion (do not vortex vigorously).

Measurement: Immediately monitor

for 3–5 minutes.

Data Selection: Identify the linear portion of the curve (Initial Velocity,

).
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Integrity Check:

of the linear fit must be

. If the rate curves (non-linear) within 10 seconds, dilute the enzyme.

Visualization of Workflow

Start: Reagent Prep Dissolve FAGLA
(100% DMSO)

Determine u0394u03b5
(Total Hydrolysis) Validation Step

Kinetic Run
(Mix E + S)

Calculate V0, Km, kcat

 Input u0394u03b5

Monitor A345
(Linear Phase)

Click to download full resolution via product page

Caption: Operational workflow for FAGLA kinetics. The red node highlights the critical self-

validation step often skipped in standard protocols.

Data Analysis & Calculations
Convert Absorbance Rate to Molar Velocity
The raw data from the spectrophotometer is

. Convert this to concentration change (

) using the Beer-Lambert Law.

Note: Since absorbance decreases,

is negative. Use absolute values for velocity calculations.

Example:

Rate = -0.05 Abs/min

.

Michaelis-Menten Fitting
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Plot

(y-axis) vs.

(x-axis).[1][3] Fit the data to the non-linear regression model:

Calculating (Turnover Number)
To derive

, you must know the precise molar concentration of the enzyme active sites,

.[2][3][4] [2][3][4][5]

Units: If

is in

and

is in

, then

will be in

.[2][4]

Conversion: Divide by 60 to get

.

Summary Table: Kinetic Parameters
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Parameter Symbol Unit Definition
Calculation
Source

Max Velocity Rate at infinite Michaelis-

Menten Fit

Michaelis

Constant
at

Michaelis-

Menten Fit

Turnover

Number

Substrate

molecules per

site per sec

Specificity

Constant

Catalytic

efficiency
Calculated Ratio

Mechanism Diagram
The following diagram illustrates the hydrolysis of FAGLA by Thermolysin.
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Click to download full resolution via product page

Caption: Catalytic cycle of FAGLA hydrolysis. The spectral shift occurs upon the release of the

FA-Gly moiety.
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Issue Probable Cause Corrective Action

Non-linear initial rate
too high or

too low.

Dilute enzyme 1:10. Ensure

substrate is consumed in the

measurement window.

Precipitation in cuvette FAGLA insolubility.

Ensure DMSO is present (up

to 10% is usually tolerated).

Warm buffer to 25°C.

No Activity Apo-enzyme (Zinc lost).

Add

to the buffer (careful: excess

Zn inhibits).

Variable Replicates Temperature fluctuation.

Use a thermostated cuvette

holder.

is highly temp-dependent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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